Cas no 45660-95-5 (2-Chloro-3-(chloromethyl)pyrazine)

• Product Name: 2-Chloro-3-(chloromethyl)pyrazine
• CAS No: 45660-95-5
• MF: C₅H₄Cl₂N₂
• MW: 163.004658699036
• MDL: MFCD15144508
• CID: 876805
• PubChem ID: 21792405
• Update Time: 2025-07-24

2-Chloro-3-(chloromethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(chloromethyl)pyrazine
• 2-Chloromethyl-3-chloropyrazine
• 2-chloro-3-chloromethyl-pyrazine
• AC-26963
• DS-13254
• MFCD15144508
• YQGZWZWIEBRCJW-UHFFFAOYSA-N
• EN300-60214
• CS-0053847
• DB-355544
• chloro-2-chloromethylpyrazine
• 2-Chloro-3-chloromethylpyrazine
• 45660-95-5
• Pyrazine, 2-chloro-3-(chloromethyl)-
• Z934373154
• PB22753
• SCHEMBL2021260
• DTXSID70618136
• AKOS006240754

• MDL： MFCD15144508
• Inchi： 1S/C5H4Cl2N2/c6-3-4-5(7)9-2-1-8-4/h1-2H,3H2
• InChI Key： YQGZWZWIEBRCJW-UHFFFAOYSA-N
• SMILES： ClCC1C(=NC=CN=1)Cl

Computed Properties

• Exact Mass: 161.9751535g/mol
• Monoisotopic Mass: 161.9751535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.410
• Boiling Point: 230 ºC
• Flash Point: 115 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Chloro-3-(chloromethyl)pyrazine

Professional Introduction to 2-Chloro-3-(chloromethyl)pyrazine (CAS No. 45660-95-5)

2-Chloro-3-(chloromethyl)pyrazine, with the chemical formula C₅H₄Cl₂N₂, is a significant compound in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyrazine core substituted with two chlorine atoms and a chloromethyl group, making it a versatile intermediate for synthesizing various biologically active molecules. Its unique structural properties have garnered attention for its potential applications in drug development and material science.

The compound's molecular structure imparts reactivity that allows for further functionalization, enabling the creation of complex derivatives. In recent years, researchers have been exploring the synthetic pathways and applications of 2-Chloro-3-(chloromethyl)pyrazine in the development of novel therapeutic agents. The presence of both chlorine atoms and a chloromethyl group provides multiple sites for chemical modification, making it a valuable building block in medicinal chemistry.

One of the most compelling aspects of 2-Chloro-3-(chloromethyl)pyrazine is its role as a precursor in the synthesis of pharmacologically relevant compounds. For instance, studies have demonstrated its utility in constructing pyrazine-based scaffolds that exhibit antimicrobial and anti-inflammatory properties. The chloromethyl group, in particular, is known to facilitate nucleophilic addition reactions, allowing for the introduction of diverse functional groups such as amines and alcohols.

Recent advancements in synthetic methodologies have enhanced the accessibility of 2-Chloro-3-(chloromethyl)pyrazine, enabling more efficient and scalable production processes. These improvements have opened up new avenues for its application in industrial settings, particularly in the pharmaceutical sector. The compound's versatility has been highlighted in several research publications, where it has been used to develop novel inhibitors targeting various disease pathways.

The pyrazine core of 2-Chloro-3-(chloromethyl)pyrazine is particularly interesting due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. This feature has been exploited in the design of small-molecule drugs that can modulate protein-protein interactions and enzyme activity. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

In addition to its pharmaceutical applications, 2-Chloro-3-(chloromethyl)pyrazine has found utility in materials science. Its ability to form coordination complexes with transition metals has led to the development of novel catalysts and luminescent materials. These applications underscore the compound's broad utility beyond traditional medicinal chemistry.

The synthesis of 2-Chloro-3-(chloromethyl)pyrazine typically involves multi-step reactions starting from readily available precursors such as pyrazole or 2-amino-5-chloropyridine. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical use.

Ongoing research continues to uncover new applications for 2-Chloro-3-(chloromethyl)pyrazine, particularly in the realm of drug discovery. The compound's unique structural features make it an attractive candidate for developing next-generation therapeutics targeting complex diseases such as neurodegenerative disorders and chronic infections. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical breakthroughs.

The safety profile of 2-Chloro-3-(chloromethyl)pyrazine is another important consideration in its application. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety and environmental protection. Detailed toxicological studies are ongoing to fully characterize its biological impact and potential long-term effects.

In conclusion, 2-Chloro-3-(chloromethyl)pyrazine (CAS No. 45660-95-5) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for drug development. As research progresses, we can expect to see further innovative uses emerging from this versatile molecule.